PheRS Inhibitory Advantage: 4-Bromothiophene over 3-Bromophenyl
In a head-to-head comparison within the same study (Jarvest et al., 2005, Bioorg. Med. Chem. Lett.), the 4-bromothiophene-2-yl-containing ethanolamine derivative 1-(4-bromothiophen-2-yl)-2-[(2-methoxybenzyl)amino]ethanol exhibited an IC₅₀ of 50 nM against Staphylococcus aureus phenylalanyl-tRNA synthetase (PheRS), whereas the directly analogous 3-bromophenyl isostere 1-(3-bromophenyl)-2-[(2-methoxybenzyl)amino]ethanol showed an IC₅₀ of 110 nM under identical assay conditions [1]. The thiophene-for-phenyl bioisosteric replacement thus yields a 2.2-fold improvement in target potency. This quantitative advantage is consistent across the broader SAR series: eight additional 4-bromothiophene-2-yl ethanolamines in the same publication achieved IC₅₀ values ranging from 8 nM to 120 nM against S. aureus PheRS, with the most potent analog (bearing a 2-(2-hydroxyethoxy)benzyl substituent) attaining IC₅₀ = 8 nM [1].
| Evidence Dimension | Inhibitory potency (IC₅₀) against S. aureus phenylalanyl-tRNA synthetase |
|---|---|
| Target Compound Data | IC₅₀ = 50 nM (1-(4-bromothiophen-2-yl)-2-[(2-methoxybenzyl)amino]ethanol) |
| Comparator Or Baseline | IC₅₀ = 110 nM (1-(3-bromophenyl)-2-[(2-methoxybenzyl)amino]ethanol) |
| Quantified Difference | 2.2-fold more potent (ΔIC₅₀ = 60 nM) |
| Conditions | In vitro enzymatic inhibition assay; S. aureus PheRS; substrate: phenylalanine; same publication, identical assay protocol |
Why This Matters
For procurement decisions in antibacterial drug discovery programs targeting aminoacyl-tRNA synthetases, the 4-bromothiophene-2-yl core provides a validated potency advantage over phenyl-based isosteres, making the parent building block the required entry point for synthesizing this privileged chemotype.
- [1] Jarvest, R.L., Erskine, S.G., Forrest, A.K., Fosberry, A.P., Hibbs, M.J., Jones, J.J., O'Hanlon, P.J., Sheppard, R.J. & Worby, A. (2005) 'Discovery and optimisation of potent, selective, ethanolamine inhibitors of bacterial phenylalanyl tRNA synthetase', Bioorganic & Medicinal Chemistry Letters, 15(9), pp. 2305–2309. Inhibitor data curated by BRENDA enzyme database (EC 6.1.1.20). View Source
